Cas no 115-53-7 (Sinomenine)

Sinomenine, an alkaloid from Sinomenium acutum, is NF- κ B blockers of activation Sinomenine, too μ Opioid receptor（ μ- Opioid receptor) activator

Sinomenine structure

Product Name:Sinomenine

CAS No:115-53-7

Molecular Formula:C₁₉H₂₃NO₄

Molecular Weight:329.3902

MDL:MFCD00134303

CID:35806

PubChem ID:5459308

Sinomenine Properties

Names and Identifiers

- Sinomenine
- 7,8-didehydro-4-hydroxy-3,7-dimethoxy-17-methyl-9-alpha,13-alpha,14-alpha-mo
- 9-alpha,13-alpha,14-alpha-morphinan-6-one,7,8-didehydro-4-hydroxy-3,7-dimethox
- rphinan-6-one
- y-17-methyl-
- SABIANINE A
- SINOMENIN
- (9alpha,13alpha,14alpha)-7,8-didehydro-4-hydroxy-3,7-dimethoxy-17-methylmorphinan-6-one
- (9Alpha,13alpha,14alpha)-4-hydroxy-3,7-dimethoxy-17-methyl-7,8-didehydromorphinan-6-one hydrochloride
- COCULINE
- CUCOLINE
- KUKOLINE
- SINOMENINE(RG)
- SNM
- 63LT81K70N
- cuculine
- sinomenine A bismethyliodide
- Sinomenine,(S)
- Sinomenine(C
- Sinomenine (Cucoline)
- UNII-63LT81K70N
- BDBM224031
- BDBM50241298
- NCGC00161641-02
- CCG-39100
- BRN 0095280
- NS00018030
- C09643
- Spectrum5_001621
- INYYVPJSBIVGPH-QHRIQVFBSA-N
- SR-05000002170-3
- 3-(4-Fluorophenyl)-3-(toluene-4-sulfonylamino)-propionicacid
- 115-53-7
- morphinan-6-one, 7,8-didehydro-4-hydroxy-3,7-dimethoxy-17-methyl-, (9alpha,13alpha,14alpha)-
- CCRIS 1550
- NCGC00161641-05
- KBioGR_002508
- Spectrum3_001134
- 7,8-Didehydro-4-hydroxy-3,7-dimethoxy-17-methyl-9-alpha,13-alpha,14-alpha-morphinan-6-one
- Spectrum4_001981
- Sinomenine 100 microg/mL in Acetonitrile
- UPCMLD-DP085
- AKOS000265568
- NP51
- BS-42101
- DTXSID00871595
- AC-8025
- EINECS 204-094-6
- (1R,9S,10R)-3-Hydroxy-4,12-dimethoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5,11-tetraen-13-one
- 9-alpha,13-alpha,14-alpha-Morphinan-6-one, 7,8-didehydro-4-hydroxy-3,7-dimethoxy-17-methyl-
- NSC785175
- AKOS015960539
- Sinomenine, 0.3 mol chloroform of crystallization
- CS-0003778
- BRD-K83459933-001-02-1
- Spectrum2_001242
- s2359
- AKOS016023715
- 7,8-didehydro-4-hydroxy-3,7-dimethoxy-17-methylmorphinan-6-one
- SR-05000002170
- NSC-785175
- SMP1_000273
- HY-15122
- SR-05000002170-2
- SCHEMBL363812
- Q7524904
- SW219295-1
- NCGC00161641-01
- NCGC00161641-04
- 5-21-13-00516 (Beilstein Handbook Reference)
- SINOMENINE [MI]
- SPBio_001144
- KBio3_002127
- CHEBI:9163
- SINOMENINE [WHO-DD]
- BSPBio_002627
- 4-Hydroxy-3,7-dimethoxy-17-methyl-7,8-didehydromorphinan-6-one
- CHEMBL248095
- SPECTRUM1505253
- BCP20032
- (1R,9S,10S)-3-hydroxy-4,12-dimethoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5,11-tetraen-13-one
- UPCMLD-DP085:001
- BCBcMAP01_000195
- MORPHINAN-6-ONE, 7,8-DIDEHYDRO-4-HYDROXY-3,7-DIMETHOXY-17-METHYL-, (9.ALPHA.,13.ALPHA.,14.ALPHA.)-
- SINOMENINE
- 14-Episinomenine
- MLSMR
- Kukoline hydrochloride
- MLS001360420
- SMR001223871
- Cucoline hydrochloride
- ALBB-020908
- Cucoline
- Sabianine A
- Coculine
- (9alpha,13alpha,14alpha)-7,8-Didehydro-4-hydroxy-3,7-dimethoxy-17-methylmorphinan-6-one
- (1R,9S,10S)-3-hydroxy-4,12-dimethoxy-17-methyl-17-azatetracyclo(7.5.3.01,10.02,7)heptadeca-2(7),3,5,11-tetraen-13-one
- Kukoline
- BRD-K83459933-001-05-4
- morphinan-6-one, 7,8-didehydro-4-hydroxy-3,7-dimethoxy-17-methyl-, (9alpha,13alpha,14alpha)-, hydrochloride
- (+)-Coculine
- sinomenine
- +Expand
- MDL： MFCD00134303
- InChIKey： INYYVPJSBIVGPH-QHRIQVFBSA-N
- Inchi： 1S/C19H23NO4/c1-20-7-6-19-10-14(21)16(24-3)9-12(19)13(20)8-11-4-5-15(23-2)18(22)17(11)19/h4-5,9,12-13,22H,6-8,10H2,1-3H3/t12-,13+,19-/m1/s1
- SMILES： O(C([H])([H])[H])C1C(C([H])([H])[C@@]23C4C(=C(C([H])=C([H])C=4C([H])([H])[C@@]([H])([C@@]2([H])C=1[H])N(C([H])([H])[H])C([H])([H])C3([H])[H])OC([H])([H])[H])O[H])=O
- BRN： 0095280

Computed Properties

Exact Mass: 329.16300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 329.16270821 g/mol
Heavy Atom Count: 24
Complexity: 562
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Tautomer Count: 35
Surface Charge: 0
Topological Polar Surface Area: 59
Molecular Weight: 329.4

Experimental Properties

LogP: 1.95600
PSA: 59.00000
Merck: 13,8620
Refractive Index: 1.5000 (estimate)
Boiling Point: 466.98°C (rough estimate)
Melting Point: 180 °C (dec.)(lit.)
Flash Point: 264.4 °C
Color/Form: Powder
Solubility: Insoluble in water.
Specific Rotation: D26 -71° (c = 2.1 in alc)
Density: 1.2012 (rough estimate)

Sinomenine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000G1F-100mg	Morphinan-6-one, 7,8-didehydro-4-hydroxy-3,7-dimethoxy-17-methyl-, (9α,13α,14α)-	115-53-7	98%	100mg	$143.00
A2B Chem LLC	AA19987-100mg	Morphinan-6-one, 7,8-didehydro-4-hydroxy-3,7-dimethoxy-17-methyl-, (9α,13α,14α)-	115-53-7	98%	100mg	$124.00	2024-04-20
Aaron	AR000G9R-50mg	Morphinan-6-one, 7,8-didehydro-4-hydroxy-3,7-dimethoxy-17-methyl-, (9α,13α,14α)-	115-53-7	97%	50mg	$30.00
ChemFaces	CFN99508-20mg	Sinomenine	115-53-7	>=98%	20mg	$30
ChemScence	CS-0003778-100mg	Sinomenine	115-53-7	99.88%	100mg	$60.0	2022-04-28
DC Chemicals	DCQ-007-20 mg	Sinomenine	115-53-7	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D480379-250g	Morphinan-6-one, 7,8-didehydro-4-hydroxy-3,7-dimethoxy-17-methyl-, (9a,13a,14a)-	115-53-7	98%	250g	$495	2022-09-04
FUJIFILM	198-18221-20mg	Sinomenine	115-53-7		20mg	JPY 13200	2023-09-15
MedChemExpress	HY-15122-100mg	Sinomenine	115-53-7	99.88%	100mg	￥550	2024-07-20
S e l l e c k ZHONG GUO	S2359-100mg	Sinomenine	115-53-7	99.99%	100mg	¥647.01	2023-09-16

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Sinomenine Related Literature

1. Phenol oxidation and biosynthesis. Part XVII. Investigations on the biosynthesis of sinomenine

D. H. R. Barton,A. J. Kirby,G. W. Kirby J. Chem. Soc. C 1968 929
2. X-Ray crystallographic determination of the structure and absolute configuration of the alkaloids cocculine and cocculidine

Radzhab Razakov,Sabir Yu. Yunusov,Said-Murat Nasyrov,Anatol N. Chekhlov,Valentine G. Andrianov,Yuri T. Struchkov J. Chem. Soc. Chem. Commun. 1974 150
3. Biosynthesis of the abnormal Erythrina alkaloids, cocculidine and cocculine

Dewan S. Bhakuni,Awadhesh N. Singh J. Chem. Soc. Perkin Trans. 1 1978 618
4. Recent ring distortion reactions for diversifying complex natural products

Yu Li,Shihao Cheng,Yun Tian,Yanan Zhang,Yu Zhao Nat. Prod. Rep. 2022 39 1970
5. X-Ray structural and conformational analyses of the Erythrina alkaloids cocculine and coccutrine

Andrew T. McPhail,Kay D. Onan J. Chem. Soc. Perkin Trans. 2 1977 1156
6. Direct preparation of unprotected aminimides (R3N+–NH?) from natural aliphatic tertiary alkaloids (R3N) by [Mn(TDCPP)Cl]-catalysed N-amination reaction

Shilong Zhang,Yungen Liu,Fangrong Xing,Chi-Ming Che Chem. Commun. 2020 56 9102
7. Synthesis and biological evaluation of novel sinomenine derivatives as anti-inflammatory and analgesic agent

Feng Gao,Ziqi Dai,Tong Zhang,Yuhao Gu,Desheng Cai,Mingjun Lu,Zijie Zhang,Qi Zeng,Bingxian Shang,Bing Xu,Haimin Lei RSC Adv. 2022 12 30001
8. Field-amplified sample stacking in capillary electrophoresis for the determination of alkaloids in Sinomenium acutum

Lili Wang,Huifeng Xu,Hongzhi Ye,Lishuang Yu,Zhenyu Lin,Xianxiang Liu,Guonan Chen Anal. Methods 2013 5 5267
9. A novel approach for the screening analysis of anticancer compounds from traditional Chinese medicine by a G-quadruplex functionalized magnetic system

Yi Zhang,Jia Wu,Xiuxiu Liu,Hongxia Sun,Yin Chen,Chunmei Fu,Xiaoping Xu,Shu Yang,Yalin Tang Anal. Methods 2020 12 528
10. The present and future synthetic strategies of structural modifications of sinomenine

Jerome P. L. Ng,Paolo Coghi,Betty Yuen Kwan Law,Liang Liu,Vincent Kam Wai Wong Org. Chem. Front. 2020 7 4089

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